Cas no 51927-46-9 (Benzene, 1-(bromomethyl)-4-(methylsulfinyl)-)
51927-46-9 structure
Product Name:Benzene, 1-(bromomethyl)-4-(methylsulfinyl)-
CAS No:51927-46-9
MF:C8H9BrOS
MW:233.125460386276
CID:361043
PubChem ID:11977186
Update Time:2025-04-19
Benzene, 1-(bromomethyl)-4-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-4-(methylsulfinyl)-
- 1-(bromomethyl)-4-(methylsulfinyl)Benzene
- 1-(bromomethyl)-4-methylsulfinylbenzene
- FT-0745134
- DTXSID40475071
- 1-(BROMOMETHYL)-4-METHANESULFINYLBENZENE
- 51927-46-9
- TWRRPMMTNQLFRF-UHFFFAOYSA-N
- SCHEMBL1940530
- 1-Bromomethyl-4-methylsulfinylbenzene
- 1-bromomethyl-4-methanesulfinyl-benzene
-
- Inchi: 1S/C8H9BrOS/c1-11(10)8-4-2-7(6-9)3-5-8/h2-5H,6H2,1H3
- InChI Key: TWRRPMMTNQLFRF-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)S(C)=O
Computed Properties
- Exact Mass: 231.95577
- Monoisotopic Mass: 231.95575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
Benzene, 1-(bromomethyl)-4-(methylsulfinyl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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